Cas no 502546-39-6 (1H-1,2,4-Triazole-3-methanamine, 5-amino-N-methyl- (9CI))

• Product Name: 1H-1,2,4-Triazole-3-methanamine, 5-amino-N-methyl- (9CI)
• CAS No: 502546-39-6
• MF: C₄H₉N₅
• MW: 127.147759199142
• CID: 854620
• Update Time: 2026-04-29

1H-1,2,4-Triazole-3-methanamine, 5-amino-N-methyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-3-methanamine, 5-amino-N-methyl- (9CI)

Additional information on 1H-1,2,4-Triazole-3-methanamine, 5-amino-N-methyl- (9CI)

Introduction to 1H-1,2,4-Triazole-3-methanamine, 5-amino-N-methyl- (9CI) and Its Significance in Modern Chemical Research

The compound with the CAS no. 502546-39-6, identified as 1H-1,2,4-Triazole-3-methanamine, 5-amino-N-methyl- (9CI), represents a fascinating subject of study within the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic amine derivative has garnered attention due to its unique structural properties and potential applications in drug discovery and therapeutic development. The 1,2,4-triazole core is a well-documented scaffold in medicinal chemistry, known for its ability to interact with biological targets in diverse ways, making it a valuable building block for novel bioactive molecules.

The 5-amino-N-methyl substituents appended to the triazole ring introduce additional functional groups that can modulate the compound's pharmacokinetic and pharmacodynamic profiles. Such modifications are often employed to enhance solubility, improve metabolic stability, or fine-tune binding affinity to specific biological receptors. The (9CI) notation indicates that this compound is a possible isomer or structural analog of other molecules within the same chemical class, highlighting the complexity and diversity inherent in triazole derivatives.

In recent years, there has been a surge in research focused on developing new therapeutic agents targeting inflammatory and immunomodulatory pathways. The 1H-1,2,4-Triazole-3-methanamine, 5-amino-N-methyl- (9CI) scaffold has shown promise in this context. Studies have demonstrated that certain triazole-containing compounds can inhibit the activity of enzymes involved in pro-inflammatory signaling cascades. For instance, derivatives of this class have been explored for their potential to modulate Janus kinases (JAKs), which play a crucial role in immune responses and autoimmune diseases. The presence of both amino and methyl groups provides a versatile platform for further chemical optimization aimed at achieving higher selectivity and efficacy.

Moreover, the CAS no. 502546-39-6 identifier is significant as it allows researchers to precisely reference this compound in scientific literature and patents. This level of specificity is essential for ensuring reproducibility in experimental protocols and for facilitating collaboration across academic and industrial research teams. The compound's synthesis involves multi-step organic reactions that highlight the synthetic prowess required to construct complex heterocyclic structures. Advanced techniques such as transition-metal catalysis and asymmetric synthesis have been employed to achieve high yields and enantiopurity, underscoring the importance of modern synthetic methodologies in medicinal chemistry.

The 1H-1,2,4-Triazole-3-methanamine, 5-amino-N-methyl- (9CI) molecule also exhibits interesting physicochemical properties that make it suitable for formulation development. Its molecular structure suggests moderate polarity due to the presence of multiple nitrogen atoms capable of hydrogen bonding interactions. This characteristic can influence drug delivery systems by affecting solubility in both aqueous and lipid-based environments. Researchers are exploring various prodrug strategies to enhance bioavailability while maintaining target specificity. These efforts align with broader trends in drug development aimed at improving therapeutic outcomes through intelligent molecular design.

From a computational chemistry perspective, virtual screening methods have been increasingly utilized to identify promising candidates like 1H-1,2,4-Triazole-3-methanamine, 5-amino-N-methyl- (9CI) for further experimental validation. High-throughput docking simulations allow researchers to predict binding affinities to biological targets such as protein kinases or transcription factors associated with diseases like cancer or inflammatory disorders. The integration of machine learning algorithms into these processes has further accelerated the discovery pipeline by enabling rapid prioritization of compounds based on structural features correlated with biological activity.

In clinical settings, early-phase trials are underway to assess the safety and preliminary efficacy of derivatives inspired by this chemical scaffold. The focus is on conditions characterized by dysregulated immune responses or aberrant signaling pathways where triazole-based inhibitors could offer therapeutic benefits. Preclinical data suggest that such compounds may exhibit anti-inflammatory effects comparable to existing biologics but with improved pharmacokinetic profiles due to their small-molecule nature. This represents an exciting frontier where chemical innovation converges with translational medicine.

The future direction of research on CAS no. 502546-39-6 involves expanding its utility into new therapeutic areas beyond immunomodulation. Potential applications include antimicrobial agents where triazole motifs have demonstrated activity against resistant bacterial strains through inhibition of essential metabolic enzymes like dihydrofolate reductase (DHFR). Additionally; studies are exploring its role as an intermediate for synthesizing more complex molecules with enhanced target specificity using click chemistry approaches or other modular synthetic strategies popular in drug discovery today.

Collaborative efforts between academia; pharmaceutical companies; and biotechnology firms are essential for translating laboratory findings into tangible medical advances derived from compounds like 1H-1;2;4-Triazole;3-Methanamine;5-Amino-N-Methyl-(9CI) . Open science initiatives; shared databases; real-time data analytics tools facilitate knowledge exchange while reducing redundancies across research teams worldwide . Such collaborative ecosystems accelerate innovation by pooling expertise resources toward common goals thereby enhancing our collective ability address pressing global health challenges through rational molecular design